Cas no 62627-28-5 (Cyclopentanone, 3-[(hexylthio)methyl]-)

• Product Name: Cyclopentanone, 3-[(hexylthio)methyl]-
• CAS No: 62627-28-5
• MF: C₁₂H₂₂OS
• MW: 214.367482662201
• CID: 437410
• PubChem ID: 71384409
• Update Time: 2025-04-19

Cyclopentanone, 3-[(hexylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-[(hexylthio)methyl]-
• 3-(hexylsulfanylmethyl)cyclopentan-1-one
• 3-[(HEXYLSULFANYL)METHYL]CYCLOPENTAN-1-ONE
• 62627-28-5
• DTXSID50806670

• Inchi： 1S/C12H22OS/c1-2-3-4-5-8-14-10-11-6-7-12(13)9-11/h11H,2-10H2,1H3
• InChI Key： OLDBLMZVEWSWGB-UHFFFAOYSA-N
• SMILES： S(CCCCCC)CC1CC(CC1)=O

Computed Properties

• Exact Mass: 214.13926
• Monoisotopic Mass: 214.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07